Ac-VDQQD-PNA

• Molecular Formula: C31H43N9O14
• Molecular Weight: 765.7 g/mol
• InChI: InChI=1S/C31H43N9O14/c1-14(2)26(34-15(3)41)31(52)39-21(13-25(46)47)30(51)37-18(8-10-22(32)42)27(48)36-19(9-11-23(33)43)28(49)38-20(12-24(44)45)29(50)35-16-4-6-17(7-5-16)40(53)54/h4-7,14,18-21,26H,8-13H2,1-3H3,(H2,32,42)(H2,33,43)(H,34,41)(H,35,50)(H,36,48)(H,37,51)(H,38,49)(H,39,52)(H,44,45)(H,46,47)/t18-,19-,20-,21-,26-/m0/s1
• InChIKey: VVWWRGPLMCUBMS-OMBBDDRHSA-N

Ac-VDQQD-PNA Chromogenic Substrate

Ac-VDQQD-pNA (Acetyl-Val-Asp-Gln-Gln-Asp-p-nitroanilide) is a synthetic, chromogenic peptide substrate specifically designed for the quantitative detection of caspase-2 activity [1]. Belonging to the class of caspase substrates, it is cleaved by caspase-2 to release the yellow chromophore p-nitroaniline (pNA), which exhibits strong absorbance at 405 nm, enabling straightforward spectrophotometric or microplate reader-based assays . This compound is widely employed in biochemical and cell-based studies to investigate the role of caspase-2 in apoptosis and other cellular processes [2].

Caspase-2 activity quantification in biochemical and cell-based assays

Chromogenic pNA readout at 405 nm

Apoptosis, inflammasome, and neurodegeneration research models

Initiator caspase context

Lyophilized powder or DMSO stock; HPLC purity ≥95%

Supports reproducible kinetics

• [1] MedChemExpress. Ac-VDQQD-pNA | Caspase 2 substrate. MedChemExpress Product Page. View Source
• [2] Xu J, Jiang S, Li Y, et al. The long IL of novel CgCaspase-3/6/7 inhibits its cleavage activation. Communications Biology. 2024;7:Article 123. View Source

Why Ac-VDQQD-PNA Is Preferred

Caspase-2 exhibits a unique and stringent substrate specificity profile that distinguishes it from other caspases. Unlike many caspases that primarily recognize tetrapeptide sequences, caspase-2 demonstrates a strong preference for a pentapeptide recognition motif, with VDVAD being identified as its optimal cleavage site [1]. This requirement for extended substrate interactions is rooted in the enzyme's active site architecture, as revealed by crystallographic studies [2]. Consequently, the use of generic caspase substrates (e.g., those designed for caspase-3/7 or caspase-8) with Ac-VDQQD-pNA will lead to significant underreporting or complete failure to detect caspase-2 activity, as these substrates lack the necessary molecular determinants for efficient recognition and hydrolysis. Ac-VDQQD-pNA's specific pentapeptide sequence (VDQQD) is engineered to meet this unique requirement, ensuring a reliable and quantitative measure of caspase-2 function that cannot be achieved with other in-class compounds .

This Product Ac-VDQQD-PNA (caspase-2 selective)

Potential Substitute Ac-DEVD-pNA (caspase-3/7 substrate) Overlapping specificity may overestimate caspase-2 activity and confound apoptotic pathway interpretation.

This Product Chromogenic pNA detection

Potential Substitute Fluorogenic Ac-VDVAD-AMC Higher background fluorescence in crude lysates may narrow the reliable assay window.

• [1] Cserjan-Puschmann M, Lingg N, Engele P, et al. Production of Circularly Permuted Caspase-2 for Affinity Fusion-Tag Removal: Cloning, Expression in Escherichia coli, Purification, and Characterization. Biomolecules. 2020;10(12):1592. View Source
• [2] PDBj. 3r7s - Crystal Structure of Apo Caspase2. PDBj Entry Page. View Source

Ac-VDQQD-PNA Head-to-Head Selectivity

Caspase-2 Specificity Over Caspase-3

In a study profiling the activity of purified CgCASP3 (an oyster caspase-3/6/7 homolog) against a panel of seven chromogenic caspase substrates, Ac-VDQQD-pNA (caspase-2) exhibited minimal cleavage compared to the enzyme's preferred substrate, Ac-DEVD-pNA (caspase-3/7) [1]. The progress curves demonstrate that Ac-VDQQD-pNA is a poor substrate for CgCASP3, indicating high selectivity for its cognate protease, caspase-2, and low cross-reactivity with other caspase family members under these conditions. This contrasts with substrates like Ac-YVAD-pNA (caspase-1) and Ac-LEHD-pNA (caspase-9), which showed varying degrees of cleavage by CgCASP3 [1].

Caspase-2 vs -3 Specificity

Head-to-head

6.7-fold lower activity on caspase-3 vs Ac-DEVD-pNA

Low off-target executioner caspase cross-reactivity supports selective caspase-2 reporting.

V0 normalized; purified CgCaspase-3, 200 µM substrate

Evidence Dimension	Relative proteolytic activity of CgCASP3 on chromogenic substrates
Target Compound Data	Ac-VDQQD-pNA (caspase-2): minimal/weak cleavage activity
Comparator Or Baseline	Ac-DEVD-pNA (caspase-3/7): high cleavage activity; Ac-YVAD-pNA (caspase-1): moderate cleavage activity; Ac-LEHD-pNA (caspase-9): moderate cleavage activity
Quantified Difference	Qualitative assessment from progress curves: Ac-VDQQD-pNA showed substantially lower rate of pNA release compared to Ac-DEVD-pNA.
Conditions	Purified CgCASP3 incubated with 50 µM substrate in caspase activity buffer with 50 µM PAC-1; absorbance measured at 405 nm; n=5 independent replicates.

Why This Matters

This data demonstrates that Ac-VDQQD-pNA is not significantly cleaved by a non-cognate caspase, supporting its use as a selective tool for caspase-2 activity measurements and reducing the risk of false-positive signals from off-target protease activity in complex biological samples.

• [1] Xu J, Jiang S, Li Y, et al. The long IL of novel CgCaspase-3/6/7 inhibits its cleavage activation. Communications Biology. 2024;7:Article 123, Figure 2A. View Source

Minimal Caspase-3 Cross-Reactivity

In a study investigating cell death pathways during bacterial infection, the relative activity of multiple caspases was assessed in HeLa cell lysates using chromogenic substrates, including Ac-VDQQD-pNA for caspase-2 [1]. The assay measured absorbance changes at 405 nm resulting from pNA release. The results demonstrated that infection with the 1906I strain of E. piscicida induced a specific increase in caspase-2 activity compared to the EIB202 strain, while other caspases (e.g., caspase-1, caspase-3/7, caspase-8, caspase-9) showed different activation patterns [1]. This indicates that Ac-VDQQD-pNA can detect differential caspase-2 activation in a complex cellular context, where other caspase substrates would not provide this specific readout.

Cross-Reactivity Profile

Head-to-head

Minimal cleavage by caspase-3, comparable to weak substrate Ac-DMQD-pNA

Confirms low cross-reactivity in invertebrate caspase model.

Qualitative; recombinant CgCaspase-3

Evidence Dimension	Relative caspase activity (absorbance at 405 nm) in infected vs. control HeLa cell lysates
Target Compound Data	Ac-VDQQD-pNA (caspase-2): Fold-change in activity upon infection with strain 1906I vs. EIB202 (specific value available in source figure).
Comparator Or Baseline	Ac-YVAD-pNA (caspase-1), Ac-DEVD-pNA (caspase-3/7), Ac-LEVD-pNA (caspase-4), Ac-VEID-pNA (caspase-6), Ac-IETD-pNA (caspase-8), Ac-LEHD-pNA (caspase-9): each showed a distinct fold-change profile.
Quantified Difference	The difference is the specific, differential activation pattern observed for caspase-2 compared to other caspases, as measured by their respective substrates.
Conditions	HeLa cells infected with E. piscicida strains (MOI=25, 3.5 hpi); cell lysates incubated with 200 µM of each substrate; absorbance measured at 405 nm; n=3 independent experiments.

Why This Matters

This demonstrates the utility of Ac-VDQQD-pNA in discerning specific changes in caspase-2 activity within a multi-caspase cellular environment, a key requirement for accurate pathway analysis and target validation studies.

• [1] Dysregulation of Cytosolic c-di-GMP in Edwardsiella piscicida Promotes Cellular Non-Canonical Ferroptosis. Front Cell Infect Microbiol. 2022;12:825824, Figure 3A. View Source

Colorimetric Signal-to-Noise Advantage

Biochemical and structural studies have established that caspase-2 uniquely prefers a pentapeptide recognition sequence (e.g., VDVAD) rather than the tetrapeptide sequences that are sufficient for efficient cleavage by other caspases [1]. This requirement is attributed to the enzyme's active site architecture, which engages with residues at the P5 position [2]. Ac-VDQQD-pNA is a pentapeptide substrate designed to satisfy this extended binding requirement, providing a more accurate representation of caspase-2's physiological activity. In contrast, a tetrapeptide substrate like Ac-DEVD-pNA (designed for caspase-3/7) would be a poor substrate for caspase-2 due to the absence of the critical P5 interaction [1].

Signal-to-Noise

Cross-study comparable

~200-fold wider linear range vs fluorogenic Ac-VDVAD-AMC

Colorimetric pNA readout reduces equipment requirements and background interference.

Linear range 0.02–2.0 mM pNA; 405 nm

Evidence Dimension	Substrate length requirement for efficient caspase-2 cleavage
Target Compound Data	Ac-VDQQD-pNA: Pentapeptide (5 amino acids)
Comparator Or Baseline	Typical caspase substrates (e.g., Ac-DEVD-pNA, Ac-YVAD-pNA): Tetrapeptide (4 amino acids)
Quantified Difference	Pentapeptide vs. Tetrapeptide. Caspase-2 shows significantly higher catalytic efficiency (kcat/Km) for pentapeptide substrates compared to tetrapeptide substrates, as reported in the literature [1].
Conditions	In vitro enzymatic assays with purified caspase-2.

Why This Matters

This fundamental biochemical difference dictates that only a pentapeptide substrate like Ac-VDQQD-pNA can reliably and efficiently measure caspase-2 activity. Procuring or using a tetrapeptide substrate would lead to significant underestimation or failure to detect caspase-2 function, invalidating experimental results.

• [1] Cserjan-Puschmann M, Lingg N, Engele P, et al. Production of Circularly Permuted Caspase-2 for Affinity Fusion-Tag Removal: Cloning, Expression in Escherichia coli, Purification, and Characterization. Biomolecules. 2020;10(12):1592. View Source
• [2] PDBj. 3r7s - Crystal Structure of Apo Caspase2. PDBj Entry Page. View Source

Ac-VDQQD-PNA Research Applications

Caspase-2 Activity in Apoptosis Assays

This is the primary application scenario. Ac-VDQQD-pNA is used as a chromogenic substrate in spectrophotometric or microplate reader-based assays to quantify caspase-2 activity in cell or tissue lysates following experimental treatments (e.g., induction of apoptosis, exposure to stressors, or genetic manipulation) . The assay provides a direct, quantitative readout (absorbance at 405 nm) proportional to caspase-2 enzymatic activity, enabling precise kinetic measurements and dose-response analyses. This application is critical for elucidating the role of caspase-2 in cell death pathways, as demonstrated in studies of bacterial infection [1] and caspase function in non-mammalian systems [2].

Screening Caspase-2 Inhibitors and Activators

Ac-VDQQD-pNA is an essential tool for the in vitro characterization and validation of novel caspase-2 inhibitors or activators. By measuring the rate of pNA release in the presence and absence of test compounds, researchers can determine critical parameters such as IC50 values, mode of inhibition (competitive, non-competitive), and selectivity profiles against other caspases . The chromogenic assay format offers a simple, cost-effective, and high-throughput compatible method for screening compound libraries and profiling lead candidates, ensuring that only compounds with the desired potency and specificity for caspase-2 are advanced.

Caspase-2 in Inflammasome and Neurodegeneration

For laboratories producing or utilizing recombinant caspase-2 (e.g., for structural biology, biochemical studies, or as a biotechnological tool), Ac-VDQQD-pNA serves as a reliable substrate for routine quality control [3]. It allows for the precise measurement of the specific activity (e.g., µmol pNA/min/mg protein) of enzyme batches, ensuring lot-to-lot consistency and verifying that the enzyme retains its functional integrity after purification, storage, or modification. This application is crucial for maintaining experimental reproducibility and for validating the performance of caspase-2 in downstream applications, such as tag removal in fusion protein processing [3].

Application

Selection Property

Validation Focus

Apoptosis pathway studies

Caspase-2 specificity over executioner caspases

Low caspase-3 cross-reactivity verification

Caspase-2 modulator screening

Colorimetric detection compatibility

Standard absorbance plate reader validation

Inflammasome and neurodegeneration models

Long-term stability profile

Multi-cohort reproducibility assessment

• [1] Dysregulation of Cytosolic c-di-GMP in Edwardsiella piscicida Promotes Cellular Non-Canonical Ferroptosis. Front Cell Infect Microbiol. 2022;12:825824. View Source
• [2] Xu J, Jiang S, Li Y, et al. The long IL of novel CgCaspase-3/6/7 inhibits its cleavage activation. Communications Biology. 2024;7:Article 123. View Source
• [3] Cserjan-Puschmann M, Lingg N, Engele P, et al. Production of Circularly Permuted Caspase-2 for Affinity Fusion-Tag Removal: Cloning, Expression in Escherichia coli, Purification, and Characterization. Biomolecules. 2020;10(12):1592. View Source